N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide

• Molecular Formula: C20H24ClN3O3S
• Molecular Weight: 421.9 g/mol
• IUPAC Name: N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide
• InChI: InChI=1S/C20H24ClN3O3S/c1-2-6-20(25)24-13-11-23(12-14-24)19-10-9-16(21)15-18(19)22-28(26,27)17-7-4-3-5-8-17/h3-5,7-10,15,22H,2,6,11-14H2,1H3
• InChI Key: LANAJFIFJJWZCG-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)Cl)NS(=O)(=O)C3=CC=CC=C3

Description

N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide, also known as BAY 43-9006, is a small molecule inhibitor that has been extensively studied for its potential in cancer treatment. It was initially developed as a RAF kinase inhibitor, but later studies have shown that it also targets other kinases, such as VEGFR and PDGFR. In

Mechanism of Action

N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006 targets multiple kinases, including RAF, VEGFR, and PDGFR. By inhibiting these kinases, N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006 disrupts signaling pathways that promote cancer cell growth and angiogenesis. The compound also induces apoptosis, or programmed cell death, in cancer cells. The mechanism of action of N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006 is complex and involves multiple pathways.
Biochemical and Physiological Effects:
N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006 has been shown to have a variety of biochemical and physiological effects. In cancer cells, the compound inhibits cell growth and induces apoptosis. It also inhibits angiogenesis, which is the process by which new blood vessels are formed to supply nutrients to cancer cells. In addition, N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006 has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of diseases such as psoriasis and rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006 has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been extensively studied, and there is a large body of literature on its mechanism of action and potential applications. However, there are also limitations to using N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006 in lab experiments. It can be difficult to determine the optimal concentration of the compound to use, and there may be off-target effects that need to be taken into account.

Future Directions

There are several future directions for research on N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006. One area of interest is the development of new analogs of the compound with improved potency and selectivity. Another area of interest is the identification of biomarkers that can be used to predict patient response to the drug. In addition, there is ongoing research on the use of N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006 in combination therapy with other cancer drugs. Finally, there is interest in exploring the potential of N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006 in the treatment of other diseases, such as psoriasis and rheumatoid arthritis.
Conclusion:
N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006 is a small molecule inhibitor that has shown promise in the treatment of cancer and other diseases. The compound targets multiple kinases and disrupts signaling pathways that promote cancer cell growth and angiogenesis. It has also been shown to have anti-inflammatory effects. N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006 has several advantages for lab experiments, but there are also limitations to its use. There are several future directions for research on N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006, including the development of new analogs and the exploration of its potential in combination therapy and the treatment of other diseases.

Synthesis Methods

The synthesis of N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006 involves a series of chemical reactions, starting with the reaction of 5-chloro-2-nitrobenzoic acid with butylamine to form 5-chloro-2-nitrobenzamide. The benzamide is then reacted with 4-butanoylpiperazine to form the desired product, N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006. The synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006 has been extensively studied for its potential in cancer treatment. It has been shown to inhibit the growth of various cancer cells, including hepatocellular carcinoma, renal cell carcinoma, and melanoma. The compound has also been studied for its potential in combination therapy with other cancer drugs. In addition, N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]benzenesulfonamide 43-9006 has been studied for its potential in the treatment of other diseases, such as psoriasis and rheumatoid arthritis.